(E)-6-(tert-butyl)-4-((4-methoxybenzylidene)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-tert-butyl-4-[(E)-(4-methoxyphenyl)methylideneamino]-3-methylsulfanyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C16H20N4O2S/c1-16(2,3)13-14(21)20(15(23-5)19-18-13)17-10-11-6-8-12(22-4)9-7-11/h6-10H,1-5H3/b17-10+
• InChI Key: JXTQZEIULXAAMX-LICLKQGHSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(N(C1=O)N=CC2=CC=C(C=C2)OC)SC
• Isomeric SMILES: CC(C)(C)C1=NN=C(N(C1=O)/N=C/C2=CC=C(C=C2)OC)SC
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

(E)-6-(tert-butyl)-4-((4-methoxybenzylidene)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C16H20N4O2S and its molecular weight is 332.42. The purity is usually 95%.
BenchChem offers high-quality (E)-6-(tert-butyl)-4-((4-methoxybenzylidene)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-6-(tert-butyl)-4-((4-methoxybenzylidene)amino)-3-(methylthio)-1,2,4-triazin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photokinetic Studies

The compound has been studied in the context of photokinetic experiments, specifically focusing on deamination reactions. Research has indicated that such reactions are dependent on the presence of oxygen and water. These findings are crucial in understanding the environmental behavior of triazine derivatives (Parlar & Pletsch, 1988).

Antimicrobial Applications

There has been significant interest in the antimicrobial properties of triazine derivatives. Studies have synthesized new compounds using this chemical structure and evaluated their in vitro antimicrobial activity against various microorganisms. The effectiveness of these compounds against a range of gram-positive and gram-negative strains highlights their potential in antimicrobial applications (Malik & Patel, 2017).

Anticoccidial Activity

Research into the anticoccidial activity of triazine compounds has been conducted, with some structures showing effectiveness against certain strains. The structural similarity of these compounds to known anticoccidials like robenidine suggests potential utility in this area (Shibamoto & Nishimura, 1986).

Herbicide and Pesticide Research

The compound's structure is closely related to known herbicides and pesticides, such as atrazine and metribuzin. Studies have examined its effect on lignification processes in plants, indicating its potential use in agricultural settings. These applications are significant given the ongoing need for effective agricultural chemicals (Muñoz et al., 1990).

Metabolic Pathways in Plants

Research has also focused on the metabolic pathways of similar compounds in plant systems, such as soybean. Understanding these metabolic processes is critical for assessing the environmental impact and effectiveness of such chemicals in agricultural use (Frear et al., 1985).

Electrochemical Studies

The electrochemical properties of triazine compounds have been explored, with a focus on their reactivity and potential use in various chemical processes. Such studies are valuable for the development of new chemical synthesis methods and materials (Zuman et al., 1998).